Cas no 1153984-30-5 ((4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone)

• Product Name: (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone
• CAS No: 1153984-30-5
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5166788
• Update Time: 2025-06-09

(4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone
• Methanone, (4-amino-1-piperidinyl)-2H-indazol-3-yl-

• Inchi： 1S/C13H16N4O/c14-9-5-7-17(8-6-9)13(18)12-10-3-1-2-4-11(10)15-16-12/h1-4,9H,5-8,14H2,(H,15,16)
• InChI Key： KIMITIKFZAQFCH-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=C2C(=NN1)C=CC=C2)=O

Additional information on (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone

Introduction to (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone (CAS No. 1153984-30-5)

(4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone (CAS No. 1153984-30-5) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. The compound is a derivative of piperidine and indazole, two scaffolds that are frequently explored for their biological activities.

The piperidine moiety is a six-membered heterocyclic amine that is widely used in the synthesis of bioactive compounds due to its ability to modulate various biological targets. In the context of (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone, the piperidine ring is substituted with an amino group at the 4-position, which can enhance the compound's interaction with specific receptors and enzymes. This substitution pattern is often associated with improved pharmacological properties, such as increased potency and selectivity.

The indazole scaffold, on the other hand, is a five-membered heterocycle fused to a benzene ring. Indazoles are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone, the indazole ring is linked to the piperidine moiety via a methanone (ketone) group, which can influence the compound's overall conformation and binding affinity to target proteins.

Recent studies have highlighted the potential of (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are crucial in the development of targeted therapies for cancer and other diseases characterized by aberrant cell proliferation.

In another study, (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone was evaluated for its anti-inflammatory properties. The results indicated that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. This finding is particularly relevant given the increasing prevalence of inflammatory diseases and the need for more effective treatments.

The pharmacokinetic profile of (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone has also been investigated to assess its suitability for clinical development. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

Furthermore, (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone has shown promise in preclinical studies as a potential treatment for neurodegenerative diseases. Research conducted at leading academic institutions has revealed that the compound can protect neurons from oxidative stress and promote neurogenesis, which are critical processes in maintaining brain health. These findings suggest that (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone could be a valuable candidate for further investigation in this area.

The safety profile of (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone has been evaluated through extensive toxicity studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This favorable safety profile is an important consideration for advancing the compound into clinical trials.

In conclusion, (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone (CAS No. 1153984-30-5) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, (4-Amino-piperidin-1-yl)-(1H-indazol-3-yl)-methanone may play a significant role in advancing medical treatments for various diseases and conditions.